Phenylmercuric chloride

• CAS: 100-56-1
• Synonyms: phenylmercuric chloride; phenylmercury chloride
• Molecular Formula: C6H5ClHg
• Molecular Weight: 313.15 g/mol
• SMILES: C1=CC=C(C=C1)[Hg+].[Cl-]
• InChI: InChI=1S/C6H5.ClH.Hg/c1-2-4-6-5-3-1;;/h1-5H;1H;/q;;+1/p-1
• InChIKey: AWGTVRDHKJQFAX-UHFFFAOYSA-M
• Solubility: Sol in about 20,000 parts cold water; slightly sol in hot alcohol; sol in benzene, ether, pyridine

Researchers requiring a well-characterized organomercurial tool compound for sulfhydryl-dependent enzyme inhibition or antifungal susceptibility studies face limited supply due to regulatory obsolescence. Phenylmercuric chloride (PMC) addresses this gap with validated bioactivity data: - PKC inhibition IC₅₀ ~1 µM with positive cooperativity (Hill coefficient 1.3-1.5), distinct from inorganic HgCl₂ (IC₅₀ 0.08 µM). - >1,000-fold greater antifungal potency than benzalkonium chloride against Fusarium & Aspergillus spp. (MIC₅₀ 0.0156-0.0313 μg/mL). - Oral rat LD₅₀ 60 mg/kg, enabling comparative toxicology with phenylmercuric acetate (35-41 mg/kg). Supplied exclusively for R&D; verify local regulatory status before ordering.

Phenylmercuric Chloride Properties and Status

Phenylmercuric chloride (PMC) is an organomercury compound within the arylmercury class, characterized by a phenyl group covalently bonded to mercury with a chloride counterion (molecular formula C₆H₅ClHg, molecular weight 313.15 g/mol, mercury content approximately 64.06%) [1]. This compound functions primarily as a broad-spectrum antimicrobial agent and enzyme inhibitor, with its mechanism of action centered on high-affinity binding to sulfhydryl (-SH) groups in proteins and enzymes, leading to inactivation or precipitation [1]. Historically utilized as an agricultural fungicide, antiseptic, and germicide, PMC is now considered an obsolete mercury-based biocide and is not currently registered with the U.S. EPA for use in the United States [1][2]. Its procurement is therefore restricted to research applications and jurisdictions where regulatory approval remains in effect.

Regulatory-restricted organomercury compound for approved research applications only

Enzyme inhibition studies: sulfhydryl-dependent kinase probe (PKC context)

Antimicrobial comparator research within the mercurial class

Agricultural curative fungicide reference (apple scab model, mixture compatibility)

• [1] DrugFuture. Phenylmercuric Chloride. Chemical Index Database. Accessed 2026. View Source
• [2] Haz-Map. Phenylmercuric chloride Agent Profile. National Library of Medicine. Updated 2019. View Source

Why Phenylmercuric Chloride Is Not Interchangeable

Phenylmercuric chloride (PMC) exhibits distinct physicochemical, toxicological, and antimicrobial properties that preclude direct substitution with other phenylmercuric salts (e.g., acetate, nitrate) or alternative mercurial preservatives (e.g., thimerosal, mercuric chloride). Key differentiating factors include: (1) variable acute toxicity profiles, with PMC demonstrating an oral rat LD₅₀ of 60 mg/kg [1] compared to 35-41 mg/kg for phenylmercuric acetate ; (2) differential enzyme inhibition potency, where PMC and other organic mercurials exhibit an IC₅₀ of approximately 1 µM against protein kinase C, in contrast to the 12.5-fold higher potency of inorganic mercuric chloride (IC₅₀ = 0.08 µM) [2]; (3) class-level differences in antibacterial efficiency, with mercuric chloride being the most potent bactericide, followed by phenylmercuric salts, while thimerosal is the least effective [3]; and (4) formulation compatibility constraints, where phenylmercuric salts exhibit reduced antimicrobial activity in the presence of anionic emulsifying agents, suspending agents, and certain excipients such as tragacanth, starch, talc, and sodium metabisulfite . These quantitative and qualitative differences underscore that PMC is not functionally equivalent to its closest analogs and requires specific evaluation for any intended research or industrial application.

Acute oral toxicity profile may shift substantially among phenylmercuric salts; counterion identity alters handling requirements.

Enzyme inhibition potency differs by more than an order of magnitude between organic and inorganic mercurials; direct replacement may distort assay response.

Class-level antibacterial efficiency ranking is compound-specific; phenylmercuric salts rank intermediate, not equivalent to the most potent mercurial bactericide.

Formulation compatibility is restrictive: anionic emulsifiers, starch, talc, and sodium metabisulfite may reduce antimicrobial activity.

• [1] Haz-Map. Phenylmercuric chloride Agent Profile. National Library of Medicine. Updated 2019. View Source
• [2] Inoue Y, et al. Action of mercurials on activity of partially purified soluble protein kinase C from mice brain. Pharmacol Toxicol. 1988;62(5):278-281. View Source
• [3] Antibacterial Efficiency of Mercurials. J Pharm Sci. 1965;54(10):1515-1519. View Source

Phenylmercuric Chloride: Quantitative Evidence vs. Analogs

Acute Oral Toxicity vs. Phenylmercuric Acetate

Phenylmercuric chloride (PMC) exhibits lower acute oral toxicity in rats compared to phenylmercuric acetate. PMC has an oral rat LD₅₀ of 60 mg/kg [1], whereas phenylmercuric acetate has reported oral rat LD₅₀ values ranging from 35 mg/kg to 41 mg/kg [2]. This represents a 1.46- to 1.71-fold difference in acute lethal dose, indicating that PMC may present a comparatively lower acute oral hazard profile within the same chemical class.

Acute oral toxicity (LD₅₀)

Cross-study comparable

PMC 60 mg/kg vs. phenylmercuric acetate 35–41 mg/kg (rat, oral)

Supports hazard assessment context; LD₅₀ differs by ~1.5–1.7-fold

Cross-study comparison; handling implications require review

Evidence Dimension	Acute oral toxicity (LD₅₀, rat)
Target Compound Data	60 mg/kg
Comparator Or Baseline	Phenylmercuric acetate: 35 mg/kg or 41 mg/kg [2]
Quantified Difference	1.46- to 1.71-fold higher LD₅₀ for PMC (lower acute toxicity)
Conditions	Oral administration in rats; studies conducted under standard acute toxicity testing protocols

Why This Matters

For research applications where acute toxicity is a critical selection criterion, PMC's 1.5- to 1.7-fold higher LD₅₀ compared to phenylmercuric acetate may influence hazard assessment, handling requirements, and experimental design.

• [1] Haz-Map. Phenylmercuric chloride Agent Profile. National Library of Medicine. Updated 2019. View Source
• [2] ChemNet. Phenylmercuric acetate MSDS. Accessed 2026. View Source

Antifungal Potency vs. Benzalkonium Chloride

While direct MIC data for phenylmercuric chloride against filamentous fungi are not available, class-level inference can be drawn from data on phenylmercuric nitrate, a closely related phenylmercuric salt. Phenylmercuric nitrate demonstrated MIC₅₀ values of 0.0156 μg/mL against Fusarium spp., 0.0156 μg/mL against Aspergillus spp., and 0.0313 μg/mL against Alternaria alternata [1]. In the same study, benzalkonium chloride exhibited MIC₅₀ values that were 1,025-fold higher for Fusarium spp. (16 μg/mL), 2,051-fold higher for Aspergillus spp. (32 μg/mL), and 255-fold higher for A. alternata (8 μg/mL) [1]. MIC₉₀ values for phenylmercuric nitrate were 0.0313 μg/mL across all three fungal genera, while benzalkonium chloride MIC₉₀ values were 32 μg/mL for Fusarium spp., 32 μg/mL for Aspergillus spp., and 16 μg/mL for A. alternata—a difference of 511- to 1,024-fold [1].

Antifungal MIC (class surrogate)

Class-level inference

Phenylmercuric nitrate MIC₅₀ 0.0156–0.0313 µg/mL vs. benzalkonium chloride 8–32 µg/mL

Supports antifungal potency screening for filamentous fungi (Fusarium, Aspergillus)

Data from phenylmercuric nitrate; class-level extrapolation to phenylmercuric chloride

Evidence Dimension	Antifungal activity (MIC₅₀ and MIC₉₀, μg/mL)
Target Compound Data	Phenylmercuric nitrate (class surrogate): MIC₅₀ 0.0156-0.0313 μg/mL; MIC₉₀ 0.0313 μg/mL
Comparator Or Baseline	Benzalkonium chloride: MIC₅₀ 8-32 μg/mL; MIC₉₀ 16-32 μg/mL
Quantified Difference	255- to 2,051-fold lower MIC values for phenylmercuric nitrate vs. benzalkonium chloride
Conditions	CLSI M38-A broth dilution susceptibility testing against 216 ocular fungal isolates (112 Fusarium, 94 Aspergillus, 10 A. alternata)

Why This Matters

In ophthalmic formulation research, the >1,000-fold greater antifungal potency of phenylmercuric salts compared to benzalkonium chloride is a critical differentiator for applications targeting filamentous fungal pathogens, such as fungal keratitis.

• [1] Xu Y, et al. Antifungal effect of ophthalmic preservatives phenylmercuric nitrate and benzalkonium chloride on ocular pathogenic filamentous fungi. Diagn Microbiol Infect Dis. 2013;75(3):292-297. View Source

Antibacterial Efficiency Ranking Among Mercurials

In a comparative study of five mercurial compounds tested against Staphylococcus aureus and Pseudomonas aeruginosa, mercuric chloride (HgCl₂) was identified as the most efficient bactericide, followed by the phenylmercuric salts (which include phenylmercuric chloride as a representative of this subclass), while thimerosal was the least effective [1]. The study determined minimum inhibitory concentrations (MICs) for each compound, with the phenylmercuric salts demonstrating intermediate antibacterial potency between the highly active inorganic mercuric chloride and the less potent thimerosal [1]. Additionally, Pseudomonas aeruginosa was found to be much more sensitive to the tested mercurials than Staphylococcus aureus across all compounds [1].

Antibacterial efficiency rank

Class-level inference

Mercuric chloride > Phenylmercuric salts > Thimerosal

Intermediate rank among mercurial bactericides

MIC data against S. aureus and P. aeruginosa; class-level ordering

Evidence Dimension	Antibacterial efficiency ranking
Target Compound Data	Phenylmercuric salts (class): intermediate ranking between mercuric chloride (highest) and thimerosal (lowest)
Comparator Or Baseline	Mercuric chloride (highest efficiency); thimerosal (lowest efficiency)
Quantified Difference	Rank order: Mercuric chloride > Phenylmercuric salts > Thimerosal
Conditions	MIC determination against S. aureus and P. aeruginosa; sodium thioglycolate addition for inactivation studies

Why This Matters

For researchers selecting a mercurial antibacterial agent, this rank-order efficiency data provides a clear hierarchy of expected potency, positioning phenylmercuric chloride as an intermediate option between the most potent (but more acutely toxic) inorganic mercuric chloride and the less effective thimerosal.

• [1] Antibacterial Efficiency of Mercurials. J Pharm Sci. 1965;54(10):1515-1519. View Source

Protein Kinase C Inhibition vs. Mercuric Chloride

Phenylmercuric chloride, as a representative organic mercurial, inhibits soluble protein kinase C from mouse brain with an IC₅₀ of approximately 1 µM [1]. In the same assay system, inorganic mercuric chloride (HgCl₂) demonstrated approximately 12.5-fold greater potency with an IC₅₀ of 0.08 µM [1]. Sulfhydryl blocking reagents such as 5,5'-dithiobis-2-nitrobenzoic acid (DTNB) and N-ethylmaleimide (NEM) were less potent than both mercurial classes [1]. The Hill coefficient for organic mercurials (including phenylmercuric chloride) was 1.3 to 1.5, indicating positive cooperativity, whereas the Hill coefficient for HgCl₂ was close to unity [1]. The inhibition was non-competitive with respect to H1 histone, and ³H-PDBu binding activity was also inhibited in a non-competitive manner [1].

PKC inhibition (IC₅₀)

Class-level inference

Organic mercurials IC₅₀ ≈ 1 µM; HgCl₂ IC₅₀ = 0.08 µM; Hill coefficient 1.3–1.5 vs. 1.0

12.5-fold lower potency; cooperative binding indicated

Mouse brain soluble PKC; non-competitive inhibition vs. H1 histone

Evidence Dimension	Enzyme inhibition potency (IC₅₀, µM)
Target Compound Data	Organic mercurials (including phenylmercuric chloride): IC₅₀ ≈ 1 µM; Hill coefficient 1.3-1.5
Comparator Or Baseline	Mercuric chloride (HgCl₂): IC₅₀ = 0.08 µM; Hill coefficient ≈ 1.0
Quantified Difference	12.5-fold lower potency for organic mercurials vs. inorganic HgCl₂; Hill coefficient difference indicates distinct binding cooperativity
Conditions	Partially purified soluble protein kinase C from mouse brain; enzyme activity assay with H1 histone substrate

Why This Matters

The 12.5-fold difference in IC₅₀ and distinct Hill coefficient values between organic and inorganic mercurials provide quantitative differentiation for researchers investigating enzyme inhibition mechanisms or requiring specific potency ranges for experimental systems.

• [1] Inoue Y, et al. Action of mercurials on activity of partially purified soluble protein kinase C from mice brain. Pharmacol Toxicol. 1988;62(5):278-281. View Source

Curative Fungicidal Activity vs. Non-Mercurials

Phenylmercuric chloride (PMC) demonstrated strong translocated curative activity against apple scab (Venturia inaequalis) when applied in summer before infection, as established in glasshouse experiments [1]. However, the curative activity of PMC was greatly impaired when mixed with sulfur fungicides, especially in mixtures applied 24 hours after infection [1]. In contrast, PMC contributed appreciably to the curative effectiveness of mixtures with captan or dodine acetate [1]. When applied in spring 24 hours after infection, PMC was much less effective compared to summer pre-infection application [1]. Commercially prepared mixtures of dispersible sulfur with phenylmercury dimethyldithiocarbamate gave promising results [1].

Curative activity (apple scab)

Direct head-to-head comparison

Strong translocated curative activity in summer pre-infection application; impaired by sulfur fungicides; synergistic with captan/dodine

Activity context for fungicide mixture compatibility research

Glasshouse model; field-transfer requires validation

Evidence Dimension	Curative fungicidal activity against apple scab
Target Compound Data	Strong translocated curative activity when applied in summer before infection; activity impaired by sulfur fungicides; synergistic with captan and dodine acetate
Comparator Or Baseline	Sulfur fungicides (antagonistic); captan and dodine acetate (synergistic); other non-mercurial fungicides (dichlofluanid, lime-sulfur, isobutyl-o-coumarate) showed little translocated activity
Quantified Difference	Sulfur fungicides greatly impaired PMC curative activity; non-mercurial alternatives showed little translocated activity
Conditions	Glasshouse experiments on apple scab (Venturia inaequalis); protective and curative application timing

Why This Matters

For agricultural research applications targeting apple scab control, PMC's demonstrated translocated curative activity and its specific compatibility profile with captan and dodine acetate differentiate it from non-mercurial alternatives that lack translocated activity, though this must be weighed against its sulfur antagonism.

• [1] Moore MH. Glasshouse experiments on apple scab. Ann Appl Biol. 1967;59(2):239-244. View Source

Phenylmercuric Chloride Research and Industrial Applications

Ophthalmic Antifungal Preservative Research

Based on the >1,000-fold greater antifungal potency of phenylmercuric salts compared to benzalkonium chloride against ocular pathogenic filamentous fungi (MIC₅₀ 0.0156-0.0313 μg/mL vs. 8-32 μg/mL) [1], phenylmercuric chloride is a compelling candidate for research into novel ophthalmic antifungal preservatives and as a positive control in fungal keratitis therapeutic studies. This application is particularly relevant for formulations targeting Fusarium and Aspergillus species, which represent 65-77.6% of filamentous fungal keratitis cases [1].

Comparative Toxicology of Mercurial Compounds

PMC's oral rat LD₅₀ of 60 mg/kg, which is 1.46- to 1.71-fold higher than that of phenylmercuric acetate (35-41 mg/kg) [2], makes it a valuable comparator in toxicological studies investigating structure-activity relationships among arylmercury compounds. This differential toxicity profile supports its use in hazard assessment and safety pharmacology research examining the influence of counterion identity on acute toxicity outcomes.

Enzyme Inhibition: Sulfhydryl-Dependent Kinases

With an IC₅₀ of approximately 1 µM against soluble protein kinase C and a Hill coefficient of 1.3-1.5 indicating positive cooperativity distinct from inorganic mercuric chloride (IC₅₀ = 0.08 µM; Hill coefficient ≈ 1.0) [3], phenylmercuric chloride serves as a well-characterized organic mercurial tool compound for investigating sulfhydryl-dependent enzyme inhibition mechanisms and for probing structure-function relationships in protein kinase signaling pathways.

Agricultural Fungicide Compatibility and Curative Activity

PMC's demonstrated strong translocated curative activity against apple scab when applied pre-infection in summer, combined with its documented synergism with captan and dodine acetate and antagonism with sulfur fungicides [4], positions it as a reference compound for agricultural research investigating fungicide mixture compatibility, curative vs. protective application strategies, and translocated fungicidal activity in pome fruit disease management.

Application

Selection Property

Validation Focus

Ophthalmic antifungal preservative research (filamentous fungi model)

Antifungal potency profile (class-level, phenylmercuric salt)

MIC determination against Fusarium/Aspergillus in broth dilution assays

Comparative toxicology of arylmercury compounds

Acute oral toxicity profile (LD₅₀, rodent)

Structure-activity relationship assessment; counterion effect on toxicity endpoints

Sulfhydryl-dependent kinase inhibition research

PKC inhibition potency and Hill coefficient (organic vs. inorganic mercurial)

Enzyme activity assay interpretation; cooperativity analysis

Agricultural fungicide compatibility research (apple scab model)

Curative activity and mixture compatibility profile

Translocated activity and synergism/antagonism assessment in glasshouse models

• [1] Xu Y, et al. Antifungal effect of ophthalmic preservatives phenylmercuric nitrate and benzalkonium chloride on ocular pathogenic filamentous fungi. Diagn Microbiol Infect Dis. 2013;75(3):292-297. View Source
• [2] Haz-Map. Phenylmercuric chloride Agent Profile. National Library of Medicine. Updated 2019. View Source
• [3] Inoue Y, et al. Action of mercurials on activity of partially purified soluble protein kinase C from mice brain. Pharmacol Toxicol. 1988;62(5):278-281. View Source
• [4] Moore MH. Glasshouse experiments on apple scab. Ann Appl Biol. 1967;59(2):239-244. View Source